2-Chloro-6-methylpyrimidine-4,5-diamine
Overview
Description
“2-Chloro-6-methylpyrimidine-4,5-diamine” is a chemical compound with the CAS Number: 63211-98-3 . It has a molecular weight of 158.59 and its IUPAC name is 2-chloro-6-methyl-4,5-pyrimidinediamine . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of “this compound” can involve the use of 2,4-Dichloro-5-methylpyrimidine, which is used in the synthesis of (2-chloro-6-methyl-pyrimidin-4-yl)- (2,3-dihydro-benzothiazol-6-yl)-amine . It can react with piperidine to produce 2-chloro-5-methyl-4-piperidin-1-yl-pyrimidine .
Molecular Structure Analysis
The molecular formula of “this compound” is C5H7ClN4 . The InChI Key is KSGKEVCHVYUUDN-UHFFFAOYSA-N . The SMILES representation is CC1=NC (Cl)=NC (N)=C1N .
Scientific Research Applications
Antiviral Research
- Antiviral Activity : Certain derivatives of 2-Chloro-6-methylpyrimidine-4,5-diamine, such as 5-substituted 2,4-diaminopyrimidines, have shown marked inhibition of retrovirus replication in cell culture. These compounds, particularly those with 5-methyl and 5-halogen substitutions, displayed pronounced antiretroviral activity, comparable to reference drugs adefovir and tenofovir, but with minimal toxicity (Hocková et al., 2003).
Synthesis and Process Research
- Intermediate for Synthetic Drugs : 4,6-Dichloro-2-methylpyrimidine, a closely related compound, is an important intermediate in the synthesis of anticancer drug dasatinib. The study details the optimal conditions for its synthesis, providing a foundation for its use in pharmaceutical manufacturing (Guo Lei-ming, 2012).
Material Science
- High Glass Transition and Thermal Stability Materials : A study involving the synthesis of a new diamine monomer containing heterocyclic pyridine and triphenylamine groups demonstrated the production of novel polyimides with high glass transition temperatures, mechanical, and thermal properties. These materials could be used in various applications requiring materials with high stability and unique optical properties (Kun-Li Wang et al., 2008).
properties
IUPAC Name |
2-chloro-6-methylpyrimidine-4,5-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN4/c1-2-3(7)4(8)10-5(6)9-2/h7H2,1H3,(H2,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSGKEVCHVYUUDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)Cl)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70298255 |
Source
|
| Record name | 2-chloro-6-methylpyrimidine-4,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70298255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63211-98-3 |
Source
|
| Record name | 63211-98-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122007 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-chloro-6-methylpyrimidine-4,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70298255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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